6-(3-Carboxypropanamido)hexanoic acid

• IUPAC Name: 6-(3-carboxypropanoylamino)hexanoic acid
• InChI: InChI=1S/C10H17NO5/c12-8(5-6-10(15)16)11-7-3-1-2-4-9(13)14/h1-7H2,(H,11,12)(H,13,14)(H,15,16)
• InChI Key: MFPUVZGABREEIK-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(=O)O)CCNC(=O)CCC(=O)O
• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol

Description

“6-(3-Carboxypropanamido)hexanoic acid” is also known as “(S)-2-Amino-6-(3-carboxypropanamido)hexanoic acid” with a CAS Number of 52685-16-2. It has a linear formula of C10H18N2O5.

Molecular Structure Analysis

The molecule contains a total of 32 bonds, including 15 non-H bonds, 3 multiple bonds, 9 rotatable bonds, 3 double bonds, 2 aliphatic carboxylic acids, 1 aliphatic secondary amide, and 2 hydroxyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of carboxylic acids in general can provide some insight into “6-(3-Carboxypropanamido)hexanoic acid”. Carboxylic acids exhibit strong hydrogen bonding between molecules, resulting in high boiling points compared to other substances of comparable molar mass. The solubility of carboxylic acids in water decreases as the carbon chain length increases. Hexanoic acid, which has a similar structure, is barely soluble in water (about 1.0 g/100 g of water).

Safety and Hazards

The safety data sheet for a similar compound, hexanoic acid, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It can cause severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

While specific future directions for “6-(3-Carboxypropanamido)hexanoic acid” are not mentioned in the search results, there is ongoing research into the sustainable synthesis of related compounds, such as 6-hydroxyhexanoic acid.